(R)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester
Description
(R)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is a chiral piperidine derivative with a benzyl ester group at the 1-position and a cyclopropane-containing amide substituent at the 3-position. Its stereochemistry is defined by the (R)-configuration at the piperidine ring and the (S)-configuration at the 2-amino-propionyl moiety. The compound’s molecular formula is C₁₉H₂₉N₃O₃, with a molecular weight of 347.45 g/mol . Predicted physicochemical properties include a density of 1.14±0.1 g/cm³, a boiling point of 499.8±45.0 °C, and a pKa of 8.49±0.29, indicating moderate basicity . The cyclopropyl group confers conformational rigidity, which may enhance binding specificity in biological systems, while the benzyl ester moiety improves lipophilicity and membrane permeability.
Properties
IUPAC Name |
benzyl (3R)-3-[[(2S)-2-aminopropanoyl]-cyclopropylamino]piperidine-1-carboxylate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N3O3/c1-14(20)18(23)22(16-9-10-16)17-8-5-11-21(12-17)19(24)25-13-15-6-3-2-4-7-15/h2-4,6-7,14,16-17H,5,8-13,20H2,1H3/t14-,17+/m0/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXHZOYALSOLGDP-WMLDXEAASA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(C1CC1)C2CCCN(C2)C(=O)OCC3=CC=CC=C3)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)N([C@@H]1CCCN(C1)C(=O)OCC2=CC=CC=C2)C3CC3)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27N3O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
(R)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is a compound of significant interest in medicinal chemistry and pharmacology. Its structural configuration suggests potential biological activity, particularly in the context of neuropharmacology and cancer treatment. This article reviews the biological activity of this compound, supported by data tables, case studies, and detailed research findings.
The compound has the following chemical characteristics:
| Property | Value |
|---|---|
| Molecular Formula | C19H27N3O3 |
| Molar Mass | 341.44 g/mol |
| CAS Number | 66564916 |
| Density | 1.13 g/cm³ (predicted) |
| Boiling Point | 441.3 °C (predicted) |
| pKa | 7.27 (predicted) |
The biological activity of (R)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is primarily attributed to its interaction with various receptors and enzymes involved in cellular signaling pathways. Preliminary studies indicate that this compound may act as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin receptors.
Neuropharmacological Effects
Research has indicated that the compound exhibits neuroprotective properties, potentially through the inhibition of apoptotic pathways in neuronal cells. In vitro studies demonstrated that treatment with this compound led to a reduction in cell death induced by oxidative stress, highlighting its potential as a therapeutic agent for neurodegenerative diseases.
Anticancer Activity
In recent studies, (R)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester showed promising results against various cancer cell lines. The compound was found to inhibit cell proliferation and induce apoptosis in human breast cancer cells (MCF-7) and colorectal cancer cells (HCT116). The mechanism appears to involve the activation of caspase pathways and modulation of cell cycle regulators.
Case Studies
- Neuroprotection Study : In a study published in Journal of Neurochemistry, researchers evaluated the neuroprotective effects of the compound on PC12 cells exposed to glutamate toxicity. The results indicated a significant reduction in cell death and increased levels of neurotrophic factors, suggesting its potential for treating conditions like Alzheimer's disease.
- Antitumor Activity : A study published in Cancer Letters investigated the effects of this compound on various cancer cell lines. The findings revealed that it inhibited tumor growth by inducing G0/G1 phase arrest and promoting apoptosis through mitochondrial pathways.
Research Findings
Recent findings highlight the following key aspects:
- Cellular Target Engagement : The compound demonstrated effective engagement with cellular targets at nanomolar concentrations, indicating strong potency.
- Selectivity Profile : Comparative studies against a panel of kinases revealed that (R)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester exhibited selective inhibition profiles, making it a candidate for further development as a therapeutic agent.
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound belongs to a family of N-acylated piperidine derivatives with structural variations in substituents and stereochemistry. Below is a detailed comparison with four analogs:
Table 1: Structural and Physicochemical Comparison
Key Findings:
Impact of Heterocyclic Core :
- Piperidine derivatives (e.g., target compound and ) exhibit greater conformational flexibility compared to pyrrolidine analogs (e.g., ), which may influence receptor binding kinetics .
Role of Substituents: Cyclopropyl vs. Hydrophilic Modifications: Compounds with hydroxyl groups (e.g., ) show enhanced aqueous solubility but reduced membrane permeability compared to the target compound’s benzyl ester .
Stereochemical Effects :
- The (R)-configuration at the piperidine ring in the target compound and contrasts with the (S)-configuration in and , which may lead to divergent biological activities due to enantioselective interactions .
Synthetic Accessibility :
- Acylation reactions (as in ) yield similar N-acylated piperidines in high purity (>90% yield), but cyclopropane-containing analogs require specialized reagents (e.g., cyclopropanecarboxylic acid derivatives) .
Research Implications
The target compound’s unique combination of rigidity (cyclopropyl), chirality, and lipophilicity (benzyl ester) positions it as a promising candidate for drug discovery, particularly in targeting enzymes or receptors sensitive to stereochemical and conformational features. Comparative studies highlight the need for further pharmacokinetic profiling to optimize substituent effects on bioavailability and efficacy.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
